[2-(Aminomethyl)pyrrolidin-1-yl]-(4-fluoro-3-methylphenyl)methanone

• IUPAC Name: [2-(aminomethyl)pyrrolidin-1-yl]-(4-fluoro-3-methylphenyl)methanone
• InChI: InChI=1S/C13H17FN2O/c1-9-7-10(4-5-12(9)14)13(17)16-6-2-3-11(16)8-15/h4-5,7,11H,2-3,6,8,15H2,1H3
• InChI Key: VOYGFXCZPOLVIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCCC2CN)F
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

[2-(Aminomethyl)pyrrolidin-1-yl]-(4-fluoro-3-methylphenyl)methanone, commonly known as 4F-MPH, is a synthetic compound that belongs to the class of phenylethylamines. It is a potent stimulant that has shown to be effective in enhancing cognitive function and improving focus and attention.

Mechanism of Action

4F-MPH works by increasing the levels of dopamine and norepinephrine in the brain. It does this by blocking the reuptake of these neurotransmitters, resulting in increased levels in the synaptic cleft. This leads to improved focus, attention, and cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4F-MPH include increased heart rate, blood pressure, and body temperature. It also leads to increased levels of dopamine and norepinephrine in the brain, resulting in improved cognitive function and focus. However, prolonged use of 4F-MPH can lead to tolerance and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using 4F-MPH in lab experiments is its potency and efficacy in enhancing cognitive function. However, its potential for abuse and dependence can be a limitation. Additionally, the long-term effects of 4F-MPH on the brain and body are not well understood, making it difficult to fully assess its safety and efficacy.

Future Directions

Future research on 4F-MPH should focus on its potential therapeutic uses in treating cognitive disorders such as ADHD and narcolepsy. Additionally, more studies should be conducted to investigate the long-term effects of 4F-MPH on the brain and body. Further research should also explore the potential of 4F-MPH in enhancing memory consolidation and retrieval. Finally, efforts should be made to develop safer and more effective alternatives to 4F-MPH for enhancing cognitive function.
In conclusion, 4F-MPH is a potent stimulant that has shown to be effective in enhancing cognitive function and improving focus and attention. Its potential therapeutic uses in treating cognitive disorders such as ADHD and narcolepsy make it a promising area of research. However, its potential for abuse and dependence, as well as the lack of understanding of its long-term effects, highlight the need for further research in this field.

Synthesis Methods

The synthesis of 4F-MPH involves the reaction of 4-fluoro-3-methylbenzaldehyde with pyrrolidine and formaldehyde in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization, column chromatography, and distillation.

Scientific Research Applications

4F-MPH has been widely studied for its potential use in treating attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has also been used in research to investigate the role of dopamine and norepinephrine in cognitive function and behavior. Additionally, 4F-MPH has shown promise in enhancing memory consolidation and retrieval.